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Abstract
Dioctyl phenylphosphonate (DOPP), CAS number 1754-47-8, is an organophosphorus

compound with the chemical formula C22H39O3P. Primarily utilized as a plasticizer, it plays a

crucial role in the fabrication of ion-selective electrodes and taste sensors. This technical guide

provides a comprehensive overview of its chemical and physical properties, a detailed

synthesis protocol, and in-depth methodologies for its principal applications. While direct

biological and toxicological data on dioctyl phenylphosphonate are limited, this document

also discusses the broader context of organophosphorus compounds in medicinal chemistry to

offer insights for drug development professionals.

Chemical and Physical Properties
Dioctyl phenylphosphonate is a colorless to pale yellow liquid. Its key physical and chemical

properties are summarized in the table below, compiled from various sources.[1][2][3]
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Property Value

CAS Number 1754-47-8

Molecular Formula C22H39O3P

Molecular Weight 382.52 g/mol

Appearance Colorless to pale yellow liquid

Density 0.967 g/mL at 25 °C

Boiling Point 207 °C at 4 mmHg

Refractive Index n20/D 1.478

Solubility Miscible with tetrahydrofuran

Synthesis of Dioctyl Phenylphosphonate
A common method for the synthesis of dioctyl phenylphosphonate involves the reaction of

phenylphosphonic dichloride with 1-octanol. The following is a representative experimental

protocol.

Experimental Protocol: Synthesis
Materials:

Phenylphosphonic dichloride

1-Octanol

Anhydrous diethyl ether (Et2O)

Magnesium turnings

Iodine (catalyst)

Anhydrous sodium sulfate

Silica gel for column chromatography
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Solvents for chromatography (e.g., dichloromethane/ethyl acetate mixture)

Procedure:

Preparation of Phenylmagnesium Bromide (Grignard Reagent): In a flame-dried, three-

necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet,

magnesium turnings and a crystal of iodine are placed. A solution of bromobenzene in

anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is refluxed

until the magnesium is consumed.

Reaction with Phenylphosphonic Dichloride: The Grignard reagent is cooled in an ice bath,

and a solution of phenylphosphonic dichloride in anhydrous diethyl ether is added dropwise

with stirring.

Esterification: A solution of 1-octanol in anhydrous diethyl ether is then added to the reaction

mixture. The reaction is stirred at room temperature for several hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to yield

pure dioctyl phenylphosphonate.

Spectroscopic Data:

¹H NMR (CDCl₃, 400 MHz): δ = 7.87–7.74 (m, 2 H), 7.58–7.51 (m, 1 H), 7.51–7.42 (m, 2 H),

4.11–3.95 (m, 4 H), 1.71–1.62 (m, 4 H), 1.39–1.31 (m, 4 H), 1.31–1.20 (m, 16 H), 0.87 (t, J =

6.9 Hz, 6 H).

¹³C NMR (CDCl₃, 100 MHz): δ = 132.5, 132.4, 132.0, 131.9, 129.5, 128.6, 128.5, 127.7,

66.3, 66.2, 31.9, 30.6, 30.6, 29.3, 29.2, 25.7, 22.8, 14.2.

IR (ATR): 2924, 2855, 1439, 1251, 1131, 977, 748, 695, 564 cm⁻¹.
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Synthesis workflow for dioctyl phenylphosphonate.

Applications in Sensor Technology
Dioctyl phenylphosphonate is extensively used as a plasticizer in the preparation of

polymeric membranes for ion-selective electrodes and taste sensors.[4][5] It enhances the

elasticity and ion-transport properties of the membrane.
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Ion-Selective Electrodes
Principle: Ion-selective electrodes (ISEs) are potentiometric devices that measure the activity of

a specific ion in a solution. The core component is an ion-selective membrane that exhibits a

selective response to the target ion. Dioctyl phenylphosphonate is incorporated into a

polymer matrix, typically polyvinyl chloride (PVC), along with an ionophore that selectively

binds the target ion.

Experimental Protocol: Fabrication of an Ion-Selective Electrode

Materials:

Polyvinyl chloride (PVC)

Dioctyl phenylphosphonate (DOPP)

Ionophore (specific to the target ion)

Tetrahydrofuran (THF)

Electrode body

Internal filling solution (containing a known concentration of the target ion and a salt like KCl)

Ag/AgCl wire (internal reference electrode)

Procedure:

Membrane Cocktail Preparation: A precise amount of PVC, DOPP, and the ionophore are

dissolved in THF to form a homogenous solution. The ratio of these components is critical for

the electrode's performance.

Membrane Casting: The cocktail is poured into a glass ring on a flat glass plate and the THF

is allowed to evaporate slowly, resulting in a thin, flexible membrane.

Electrode Assembly: A small disc is cut from the membrane and attached to the end of the

electrode body. The electrode body is then filled with the internal filling solution, and the

Ag/AgCl wire is inserted.
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Conditioning: The assembled electrode is conditioned by soaking it in a solution of the target

ion for several hours before use.

Membrane Components

Fabrication Process

Final Product

PVC

Membrane Cocktail Preparation
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Membrane Casting

Electrode Assembly
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Fabrication workflow for an ion-selective electrode.

Taste Sensors
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Principle: Similar to ISEs, taste sensors utilize lipid/polymer membranes to detect taste

substances. These sensors can distinguish between different tastes like bitterness, saltiness,

and umami.[5][6] Dioctyl phenylphosphonate is a key component of the membrane, providing

the necessary plasticity.[5][6]

Experimental Protocol: Preparation of a Taste Sensor Membrane

Materials:

Polyvinyl chloride (PVC)

Dioctyl phenylphosphonate (DOPP)

Lipid (e.g., oleic acid, for specific taste reception)

Tetrahydrofuran (THF)

Procedure:

Membrane Solution: PVC, DOPP, and a specific lipid are dissolved in THF. The choice of

lipid determines the taste the sensor will be most sensitive to.

Membrane Formation: The solution is poured into a petri dish, and the THF is allowed to

evaporate, forming a thin membrane.

Sensor Assembly: A piece of the membrane is attached to a sensor probe, which is then

connected to a potentiometer for measurements.

Relevance to Drug Development
While dioctyl phenylphosphonate itself is not currently used as an active pharmaceutical

ingredient, the broader class of organophosphorus compounds is of significant interest in drug

development.[7][8][9]

General Roles of Organophosphorus Compounds in Medicine:

Enzyme Inhibitors: Many organophosphorus compounds are potent inhibitors of enzymes,

particularly serine hydrolases. This property is exploited in the design of drugs targeting
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specific enzymatic pathways.

Phosphate Mimics: The phosphonate group can act as a stable mimic of the phosphate

group in biological systems. This allows for the design of nucleotide and peptide analogs with

therapeutic potential.[7]

Prodrugs: The lipophilicity of organophosphorus esters can be modulated to improve the

pharmacokinetic properties of drugs.

Toxicological Considerations: The toxicological profile of dioctyl phenylphosphonate has not

been extensively studied.[1] Safety data sheets indicate that it may cause skin and eye

irritation.[1] As with many organophosphorus compounds, the potential for neurotoxicity should

be a consideration in any potential therapeutic application, although there is no specific data for

DOPP in this regard. The use of plasticizers like dioctyl phenylphosphonate in medical

devices also warrants careful evaluation of leaching and potential long-term health effects.[10]

[11][12][13]
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Role of organophosphorus compounds in drug development.

Conclusion
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Dioctyl phenylphosphonate (CAS 1754-47-8) is a well-characterized compound with

established applications in sensor technology. Its role as a plasticizer is critical for the

performance of ion-selective electrodes and taste sensors. For drug development

professionals, while DOPP itself does not have direct therapeutic applications, the chemistry of

organophosphorus compounds offers a rich field for the design of novel drugs. A significant lack

of biological and toxicological data for dioctyl phenylphosphonate highlights the need for

further research to fully assess its potential and safety profile, particularly if its use in

applications with human contact, such as medical devices, is considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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